5-(3,4-dimethoxybenzylidene)-3-methyl-2-thioxo-1,3-thiazolidin-4-one

• IUPAC Name: (5Z)-5-[(3,4-dimethoxyphenyl)methylidene]-3-methyl-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C13H13NO3S2/c1-14-12(15)11(19-13(14)18)7-8-4-5-9(16-2)10(6-8)17-3/h4-7H,1-3H3/b11-7-
• InChI Key: BSGXFHUOCKQPHZ-XFFZJAGNSA-N
• Canonical SMILES: CN1C(=O)C(=CC2=CC(=C(C=C2)OC)OC)SC1=S
• Isomeric SMILES: CN1C(=O)/C(=C/C2=CC(=C(C=C2)OC)OC)/SC1=S
• Molecular Formula: C13H13NO3S2
• Molecular Weight: 295.4 g/mol

Description

5-(3,4-dimethoxybenzylidene)-3-methyl-2-thioxo-1,3-thiazolidin-4-one, also known as DMTS, is a thiazolidinone derivative that has gained attention in recent years due to its potential applications in scientific research. DMTS has been found to exhibit various biological activities, including antioxidant, anti-inflammatory, and antitumor effects. In

Mechanism of Action

The exact mechanism of action of 5-(3,4-dimethoxybenzylidene)-3-methyl-2-thioxo-1,3-thiazolidin-4-one is not fully understood. However, studies have suggested that the compound exerts its biological effects through various pathways, including the inhibition of NF-κB signaling, the modulation of MAPK signaling, and the activation of p53-mediated apoptosis.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It can reduce oxidative stress and inflammation, which are implicated in the pathogenesis of many diseases. Additionally, this compound has been found to induce apoptosis in cancer cells and inhibit tumor growth. The compound has also been shown to have neuroprotective effects and improve cognitive function in animal models.

Advantages and Limitations for Lab Experiments

5-(3,4-dimethoxybenzylidene)-3-methyl-2-thioxo-1,3-thiazolidin-4-one has several advantages for lab experiments. It is a stable compound that can be easily synthesized in high yield and purity. Moreover, it has been extensively studied for its biological activities, making it a well-established compound for scientific research. However, this compound also has some limitations. Its solubility in water is low, which can make it difficult to administer in certain experiments. Additionally, the compound has not been extensively studied in human clinical trials, which limits its potential applications in medicine.

Future Directions

There are several future directions for the study of 5-(3,4-dimethoxybenzylidene)-3-methyl-2-thioxo-1,3-thiazolidin-4-one. One area of research is the development of new synthetic methods to improve the yield and purity of the compound. Another area of interest is the elucidation of the exact mechanism of action of this compound. Additionally, further studies are needed to explore the potential applications of this compound in medicine, including its use as an anticancer agent or neuroprotective agent. Overall, the study of this compound has the potential to provide valuable insights into the mechanisms of various biological processes and to lead to the development of new therapies for a range of diseases.

Scientific Research Applications

5-(3,4-dimethoxybenzylidene)-3-methyl-2-thioxo-1,3-thiazolidin-4-one has been extensively studied for its potential applications in scientific research. The compound has been found to exhibit antioxidant activity by scavenging free radicals and reducing oxidative stress. It also possesses anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines and enzymes. Moreover, this compound has shown promising anticancer effects by inducing cell cycle arrest and apoptosis in cancer cells.